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Compound of Interest

Compound Name:
3-[4-

(Trifluoromethyl)phenyl]propanal

Cat. No.: B195003 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides immediate, essential

safety and logistical information for 3-[4-(Trifluoromethyl)phenyl]propanal, including

operational and disposal plans.

Chemical Identifier:

Name: 3-[4-(Trifluoromethyl)phenyl]propanal

CAS Number: 166947-09-7

Molecular Formula: C10H9F3O

Molecular Weight: 202.17 g/mol

Hazard Summary:

Based on available safety data, 3-[4-(Trifluoromethyl)phenyl]propanal is classified with the

following hazards:

Harmful if swallowed[1]

Causes skin irritation[1][2][3]
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Causes serious eye irritation[1][2][3]

May cause respiratory irritation[1][3]

The signal word for this chemical is "Warning".[1][2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

3-[4-(Trifluoromethyl)phenyl]propanal.

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields. A face shield should be worn if there is

a splash hazard.[4][5]

Skin Protection

Wear a flame-resistant lab coat and impervious

clothing.[4] Chemical-resistant gloves are

required. Nitrile gloves are a common choice,

but it is crucial to check the glove

manufacturer's compatibility chart.[4] Double

gloving may be appropriate for handling highly

hazardous compounds.[4]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to avoid inhalation of

vapors.[4] If exposure limits are exceeded or

irritation is experienced, a NIOSH-approved

respirator with an appropriate vapor cartridge

may be necessary.

Footwear
Closed-toe shoes that completely cover the feet

are mandatory in the laboratory.[6][7]

Operational Plan
1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store the chemical in a cool, dry, and well-ventilated area away from incompatible materials

such as oxidizing agents.[2]

Keep the container tightly closed.[2]

For long-term storage, it is recommended to store it under an inert atmosphere in a freezer

at temperatures below -20°C.[8]

2. Handling and Use:

All handling of 3-[4-(Trifluoromethyl)phenyl]propanal should be performed in a well-

ventilated area, preferably within a certified chemical fume hood.[2][4]

Avoid contact with skin, eyes, and clothing.[2]

Prevent the generation of vapor or mist.[2]

Wash hands and face thoroughly after handling.[2]

Use appropriate PPE as detailed in the table above.

3. Spill Management:

Small Spills:

Alert personnel in the immediate area.

Ensure the area is well-ventilated.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,

or dry earth.[4][5] Do not use combustible materials like sawdust.[5]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[4]
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Clean the spill area with an appropriate solvent and dispose of the cleaning materials as

hazardous waste.[4]

Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health & Safety (EHS) department.

Disposal Plan
Waste containing 3-[4-(Trifluoromethyl)phenyl]propanal must be treated as hazardous

waste.[4]

1. Waste Collection:

Collect all waste, including reaction byproducts, contaminated materials, and excess

reagents, in a clearly labeled, sealed container.[4]

Do not mix with incompatible waste streams.[5]

2. Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent.[5]

The rinsate should be collected and disposed of as hazardous waste.

After rinsing, the container can be punctured to prevent reuse and disposed of in a sanitary

landfill, or offered for recycling or reconditioning, in accordance with local regulations.[5]

3. Final Disposal:

Arrange for pickup and disposal by a certified hazardous waste management company.[5]

Disposal may involve incineration in a chemical incinerator equipped with an afterburner and

scrubber system.[2]

Observe all federal, state, and local regulations when disposing of the substance.[2]
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Experimental Workflow
The following diagram illustrates the key steps for the safe handling of 3-[4-
(Trifluoromethyl)phenyl]propanal.
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Caption: Workflow for handling 3-[4-(Trifluoromethyl)phenyl]propanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lobachemie.com [lobachemie.com]

2. tcichemicals.com [tcichemicals.com]

3. 3-[4-(Trifluoromethyl)phenyl]propanal | C10H9F3O | CID 21683807 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

6. Selecting the Right PPE for Chemical Management | Chemwatch [chemwatch.net]

7. Procedure [chem.fsu.edu]

8. 166947-09-7|3-(4-(Trifluoromethyl)phenyl)propanal|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3-[4-
(Trifluoromethyl)phenyl]propanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195003#personal-protective-equipment-for-handling-
3-4-trifluoromethyl-phenyl-propanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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